Stereochemical Identity vs. Generic C22:2 Acetate Mixtures
The compound 13(Z),16(Z)-Docosadienyl acetate is supplied with a purity exceeding 99% based on gas chromatography (GC) analysis [1]. Critically, the specific (13Z,16Z) stereoisomer is explicitly certified. This contrasts with the general procurement of unsaturated fatty acid esters, where the presence of (E)-geometric isomers is a common impurity. In lepidopteran pheromone biology, even small percentages of the incorrect geometric isomer (e.g., the (E)-isomer) can drastically inhibit male attraction [2]. For example, in related systems, the addition of (E)-13-hexadecenyl acetate (E13-16:OAc) does not enhance and can even antagonize the response to the active (Z)-isomer [3]. This underscores the critical importance of procuring a product with a verified Z,Z-configuration to ensure bioactivity and avoid experimental failure.
| Evidence Dimension | Purity and Isomeric Specification |
|---|---|
| Target Compound Data | >99% (GC); (13Z,16Z) isomer verified |
| Comparator Or Baseline | Standard unsaturated acetates (unspecified isomer mixtures) |
| Quantified Difference | Isomeric purity >99% vs. unspecified mixtures with potential (E)-isomer contaminants |
| Conditions | GC purity analysis (vendors: Sima-Lab, ChemicalBook, Broadbio) |
Why This Matters
Ensures the purchased material is the active isomer, avoiding the antagonistic effects of (E)-isomer contamination that could invalidate behavioral assays.
- [1] Sima-Lab. 13(Z),16(Z)-Docosadienyl acetate. Product No. LD-43-2202. View Source
- [2] Witzgall P, Kirsch P, Cork A. Sex Pheromones and Their Impact on Pest Management. J Chem Ecol. 2010;36(1):80-100. View Source
- [3] Yan Q, Kuriyama K, Nishikawa K, et al. (Z)-13-Hexadecenyl Acetate: a Novel Moth Sex Pheromone Component. J Chem Ecol. 2015;41(5):441-445. View Source
